![molecular formula C9H9BrO2 B1526012 3-(4-Bromophenyl)oxetan-3-OL CAS No. 1093878-32-0](/img/structure/B1526012.png)
3-(4-Bromophenyl)oxetan-3-OL
Overview
Description
“3-(4-Bromophenyl)oxetan-3-OL” is a chemical compound with the IUPAC name 3-(4-bromophenyl)-3-oxetanol . It has a molecular weight of 229.07 and is typically in the form of a powder .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H9BrO2/c10-8-3-1-7(2-4-8)9(11)5-12-6-9/h1-4,11H,5-6H2 . This indicates that the compound consists of 9 carbon atoms, 9 hydrogen atoms, 1 bromine atom, and 2 oxygen atoms .Physical And Chemical Properties Analysis
“this compound” is a powder with a molecular weight of 229.07 . It has a storage temperature of 4 degrees Celsius .Scientific Research Applications
Bioisosteric Applications
Oxetanes, including compounds like 3-(4-Bromophenyl)oxetan-3-ol, have been evaluated as bioisosteres for the carboxylic acid functional group. The oxetane ring, acting as an isostere of the carbonyl moiety, presents a novel approach to modulating physicochemical properties in medicinal chemistry. This has been explored through the synthesis and evaluation of various model compounds, including derivatives of ibuprofen, to assess their potential as carboxylic acid replacements and their efficacy in inhibiting eicosanoid biosynthesis (Lassalas et al., 2017).
Structural and Synthetic Insights
The incorporation of an oxetane ring, such as in this compound, can significantly alter a molecule's aqueous solubility, lipophilicity, metabolic stability, and conformational preference. This alteration is particularly evident when oxetanes replace gem-dimethyl or carbonyl groups, leading to increased solubility and reduced metabolic degradation. Oxetanes also introduce conformational biases, favoring synclinal arrangements in aliphatic chains, which can be advantageous in drug design (Wuitschik et al., 2010).
Modulation of Physicochemical Properties
The unique structural features of oxetanes, as exemplified by this compound, offer novel strategies for modulating the physicochemical properties of small molecules. Their application in protein modification demonstrates the potential for oxetanes to serve as novel handles or linkers in therapeutic proteins and peptides, improving their physicochemical and biological properties. This approach could pave the way for the development of next-generation peptide/protein therapeutics (Boutureira et al., 2017).
Safety and Hazards
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 3-(4-Bromophenyl)oxetan-3-OL are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Specific details about how such factors influence the action of this compound are currently unknown .
properties
IUPAC Name |
3-(4-bromophenyl)oxetan-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO2/c10-8-3-1-7(2-4-8)9(11)5-12-6-9/h1-4,11H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNQDDTUCGFNECR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)(C2=CC=C(C=C2)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1093878-32-0 | |
Record name | 3-(4-bromophenyl)oxetan-3-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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